Cas no 1380054-74-9 (2-amino-1-{3-(trifluoromethyl)sulfanylphenyl}ethan-1-one)

• Product Name: 2-amino-1-{3-(trifluoromethyl)sulfanylphenyl}ethan-1-one
• CAS No: 1380054-74-9
• MF: C₉H₈F₃NOS
• MW: 235.226131439209
• CID: 5888037
• PubChem ID: 165884204
• Update Time: 2025-07-10

2-amino-1-{3-(trifluoromethyl)sulfanylphenyl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-{3-(trifluoromethyl)sulfanylphenyl}ethan-1-one
• 1380054-74-9
• EN300-1930315
• 2-amino-1-{3-[(trifluoromethyl)sulfanyl]phenyl}ethan-1-one

• Inchi： 1S/C9H8F3NOS/c10-9(11,12)15-7-3-1-2-6(4-7)8(14)5-13/h1-4H,5,13H2
• InChI Key： REDHYKTVCZXRQI-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1=CC=CC(C(CN)=O)=C1

Computed Properties

• Exact Mass: 235.02786954g/mol
• Monoisotopic Mass: 235.02786954g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 68.4Ų

Additional information on 2-amino-1-{3-(trifluoromethyl)sulfanylphenyl}ethan-1-one

Introduction to 2-amino-1-{3-(trifluoromethyl)sulfanylphenyl}ethan-1-one (CAS No. 1380054-74-9)

The compound 2-amino-1-{3-(trifluoromethyl)sulfanylphenyl}ethan-1-one, identified by the CAS registry number 1380054-74-9, is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique combination of functional groups, including an amino group, a ketone group, and a trifluoromethylsulfanyl substituent attached to a phenyl ring. The presence of these groups imparts distinct chemical properties, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of sulfanyl-containing compounds in drug discovery, particularly due to their ability to modulate enzyme activity and cellular signaling pathways. The trifluoromethylsulfanyl group in this compound is known to enhance lipophilicity and stability, which are crucial for drug bioavailability. Researchers have explored its potential as a lead compound in the development of novel therapeutic agents targeting diseases such as cancer and neurodegenerative disorders.

The synthesis of 2-amino-1-{3-(trifluoromethyl)sulfanylphenyl}ethan-1-one involves multi-step organic reactions, including nucleophilic substitution and condensation processes. The optimization of these reactions has been a focus of recent research efforts to improve yield and purity. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to streamline the production process, making it more efficient and scalable for industrial applications.

From a pharmacological perspective, this compound exhibits interesting biological activities. Preclinical studies have demonstrated its ability to inhibit certain kinases involved in cell proliferation and apoptosis. Additionally, its amino group provides sites for further functionalization, enabling the creation of derivatives with enhanced bioactivity. These findings underscore its potential as a versatile scaffold for drug design.

In terms of structural analysis, computational chemistry tools such as molecular docking and quantum mechanics calculations have been utilized to study the compound's interactions with biological targets. These studies provide insights into its binding affinity and selectivity, which are critical for understanding its mechanism of action.

The application of green chemistry principles in the synthesis and handling of this compound has also been explored. Researchers have developed environmentally friendly protocols that minimize waste generation and reduce the use of hazardous reagents. Such approaches align with current trends toward sustainable chemical practices.

In conclusion, 2-amino-1-{3-(trifluoromethyl)sulfanylphenyl}ethan-1-one (CAS No. 1380054-74-9) represents a promising molecule with diverse applications in the fields of organic chemistry and pharmacology. Its unique structure, coupled with recent advancements in synthesis and biological evaluation, positions it as a valuable tool for future research and development.